Cas no 423749-16-0 (2,5-dimethyl-1-(3-methylphenyl)-1H-pyrrole-3-carbaldehyde)

2,5-Dimethyl-1-(3-methylphenyl)-1H-pyrrole-3-carbaldehyde is a pyrrole-based aldehyde compound with a molecular formula of C₁₅H₁₅NO. This heterocyclic derivative features a reactive formyl group at the 3-position, making it a versatile intermediate in organic synthesis, particularly for the preparation of pharmaceuticals, agrochemicals, and functional materials. Its structural framework, incorporating both electron-donating methyl groups and an aromatic substituent, enhances stability while allowing for selective functionalization. The compound exhibits moderate solubility in common organic solvents, facilitating its use in cross-coupling, condensation, and cyclization reactions. Its well-defined reactivity profile and synthetic accessibility make it valuable for research and industrial applications requiring tailored pyrrole derivatives.

2,5-dimethyl-1-(3-methylphenyl)-1H-pyrrole-3-carbaldehyde structure

423749-16-0 structure

Product Name:2,5-dimethyl-1-(3-methylphenyl)-1H-pyrrole-3-carbaldehyde

CAS No:423749-16-0

MF:C₁₄H₁₅NO

MW:213.275003671646

CID:335174

PubChem ID:877572

Update Time:2025-06-07

2,5-dimethyl-1-(3-methylphenyl)-1H-pyrrole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrrole-3-carboxaldehyde,2,5-dimethyl-1-(3-methylphenyl)-
- 2,5-dimethyl-1-(3-methylphenyl)pyrrole-3-carbaldehyde
- 2,5-DIMETHYL-1-M-TOLYL-1H-PYRROLE-3-CARBALDEHYDE
- AC1LGVOU
- AC1Q2IIA
- Ambcb5961330
- CBMicro_001106
- CTK4I6122
- MolPort-000-874-070
- SMSF0010209
- 2,5-dimethyl-1-(3-methylphenyl)-1H-pyrrole-3-carbaldehyde
- AKOS000113304
- SR-01000224354-1
- SR-01000224354
- SCHEMBL12222500
- DTXSID20358111
- SB62685
- Z56886460
- 423749-16-0
- CS-0219627
- EN300-04515
- 2,5-Dimethyl-1-(m-tolyl)-1H-pyrrole-3-carbaldehyde
- CB02779
- BIM-0001256.P001
- MDL： MFCD02212416
- Inchi： 1S/C14H15NO/c1-10-5-4-6-14(7-10)15-11(2)8-13(9-16)12(15)3/h4-9H,1-3H3
- InChI Key： FKEZLVYJTIRCEZ-UHFFFAOYSA-N
- SMILES： O=CC1C=C(C)N(C2C=CC=C(C)C=2)C=1C

Computed Properties

Exact Mass: 213.11545
Monoisotopic Mass: 213.115364
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 253
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 2.9
Topological Polar Surface Area: 22

Experimental Properties

Density: 1.03
Boiling Point: 364.1°Cat760mmHg
Flash Point: 174°C
Refractive Index: 1.554
PSA: 22

2,5-dimethyl-1-(3-methylphenyl)-1H-pyrrole-3-carbaldehyde Pricemore >>

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